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Compound Focus: Allyl fluoride

CAS No.: 818-92-8

Cat. No.: S703554

Basic Properties and Synthesis

The table below summarizes the fundamental properties and common synthesis methods for allyl fluoride

and allyl chloride.
Property Allyl Fluoride Allyl Chloride
Chemical CsHsF [1] CsHsCl [2]
Formula
Molecular 60.07 g-mol~1[1] 76.52 g-mol~1[2]
Weight
Boiling Point -10 °C [1] 45 °C [2]
Appearance Colorless liquid [1] Colorless to yellow/purple liquid [2]
Common Fluorodesilylation of allylsilanes with High-temperature (500 °C)
Synthesis Selectfluor [3] chlorination of propylene [2]
Key Industrial Building block for fluorinated heterocycles Precursor to epichlorohydrin (for
Use and pharmaceuticals [1] [4] plastics) [2]
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Reactivity and Reaction Mechanisms

The core difference in reactivity stems from the strength of the carbon-halogen bond (C-F vs. C-Cl) and

the leaving group ability of the halide ion (F~ vs. CI7).

Reaction with Palladium(0) Complexes

Both allyl chloride and allyl fluoride can oxidatively add to Pd(0) complexes to form m-allylpalladium

complexes, which are crucial intermediates in allylic substitution reactions [3].

Allyl Chloride
(CH2=CH-CHzCl) Oxidative Addition
Allyl Fluoride Oxidative Addition > n-Allylpalladium Complex
(CH2=CH-CH2zF) (a common intermediate) Nucleophilic Attack
/ \ Substituted Product
Pd(0) Complex Nucleophile (Nu~) > (Nu-CH2-CH=CHz2)
(e.g., Pd(dba)2, Pd(PPhs)a4) (e.g., dimethyl malonate)

Click to download full resolution via product page
Divergent substrates converge via a common mi-allylpalladium intermediate [3].

However, a critical divergence occurs due to the strong basicity of the fluoride ion (F~). In substrates with
acidic protons, the fluoride eliminated during the oxidative addition can act as a base instead of a leaving
group, leading to elimination side products [3]. For example, with 2-(2-fluorobut-3-enyl)isoindoline-1,3-
dione, fluoride-induced elimination occurs to form a diene, a pathway not typically observed with allyl

chloride [3].

SN2' Substitution with Zirconium Imido Complexes

Allyl fluorides exhibit unique reactivity in formal SN2' substitutions. One study found that a zirconium

imido complex reacted with high regiospecificity with various allylic fluorides, which are typically poor
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substrates in other substitution reactions [5]. This reaction proceeds through a concerted asynchronous [3,3]-
sigmatropic rearrangement via a six-membered transition state, a mechanism that allows for complete

chirality transfer from an enantiomerically enriched starting material [5].

Experimental Protocols

Synthesis of Allyl Fluorides via Fluorodesilylation

This two-step method from the search results is a common approach to synthesize novel allylic fluorides [3]:

e Step 1 - Cross Metathesis: Perform cross-metathesis of allyltrimethylsilane with various olefinic
partners.

e Step 2 - Fluorodesilylation: React the resulting allylsilane with Selectfluor to yield the allyl
fluoride.

e Characterization: Structures are determined using NMR spectroscopy and mass spectrometry.

Investigating Reactivity with Palladium

The search results describe a general method for forming cationic palladium complexes from allylic fluorides

[3]:

¢ Reaction Setup: React the allylic fluoride (e.g., 2-fluorobut-3-enyl benzoate) with Pd(dba)z and PPhs
in CDCls.

o Key Consideration: These cationic species are often characterized in situ by NMR and mass
spectrometry and are not always isolated.

¢ Nucleophilic Trapping: The resulting rt-allylpalladium complex can be trapped with nucleophiles. For
instance, reaction with the sodium salt of dimethyl malonate yields nucleophilically substituted
products in moderate yields [3].

Key Takeaways for Drug Development Professionals

¢ Allyl Fluoride as a Specialty Building Block: While allyl chloride is a commodity chemical, allyl
fluoride is more niche. Its value lies in synthesizing fluorinated heterocycles and other complex
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molecules for pharmaceutical and agrochemical applications, leveraging the metabolic stability and
altered electronic properties that fluorine imparts [1] [4].

¢ Unique Reaction Pathways: Allyl fluoride can enable specific transformations, such as the highly
stereoselective SN2' substitution with zirconium complexes, which is not general for other allylic
halides [5].

¢ Stability vs. Side Reactions: The high strength of the C-F bond can make allyl fluorides less
reactive than chlorides in some contexts, but the strong basicity of F~ makes them prone to
elimination side reactions under basic conditions or with certain metal catalysts [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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